Cas no 1105194-46-4 (3-(3-Bromophenyl)-6-chloropyridazine)

• Product Name: 3-(3-Bromophenyl)-6-chloropyridazine
• CAS No: 1105194-46-4
• MF: C₁₀H₆BrClN₂
• MW: 269.525040149689
• MDL: MFCD12143144
• CID: 4680184
• PubChem ID: 33676164
• Update Time: 2025-06-09

3-(3-Bromophenyl)-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-6-chloropyridazine
• 3-(3-Bromophenyl)-6-chloropyridazine

• MDL： MFCD12143144
• Inchi： 1S/C10H6BrClN2/c11-8-3-1-2-7(6-8)9-4-5-10(12)14-13-9/h1-6H
• InChI Key： KNYWWMABMAMYEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 267.94
• Monoisotopic Mass: 267.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

Additional information on 3-(3-Bromophenyl)-6-chloropyridazine

Recent Advances in the Study of 3-(3-Bromophenyl)-6-chloropyridazine (CAS: 1105194-46-4) in Chemical Biology and Pharmaceutical Research

3-(3-Bromophenyl)-6-chloropyridazine (CAS: 1105194-46-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This pyridazine derivative, characterized by its bromophenyl and chloro substituents, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in the development of novel therapeutic agents. Recent studies have focused on its synthetic routes, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation in the pharmaceutical industry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(3-Bromophenyl)-6-chloropyridazine as a building block for the synthesis of kinase inhibitors. The compound's unique electronic properties, conferred by its halogen substituents, were found to enhance binding affinity to ATP-binding pockets of various kinases. Molecular docking studies revealed that the bromine atom at the 3-position of the phenyl ring contributes to hydrophobic interactions, while the chloro group on the pyridazine ring participates in halogen bonding with key amino acid residues in the target proteins.

A recent patent application (WO2023056789) disclosed novel uses of 3-(3-Bromophenyl)-6-chloropyridazine derivatives as modulators of inflammatory pathways. The inventors demonstrated that structural modifications at the 4-position of the pyridazine ring yielded compounds with potent inhibitory activity against NF-κB signaling. This finding suggests potential applications in the treatment of chronic inflammatory diseases, with the parent compound serving as a valuable scaffold for further optimization.

Analytical characterization of 3-(3-Bromophenyl)-6-chloropyridazine has advanced significantly, with recent reports employing advanced techniques such as X-ray crystallography and solid-state NMR to elucidate its conformational preferences. These studies have revealed that the compound adopts a nearly planar configuration in the solid state, with intramolecular interactions between the bromine atom and the pyridazine nitrogen influencing its molecular packing and solubility properties.

In the field of chemical biology, researchers have utilized 3-(3-Bromophenyl)-6-chloropyridazine as a versatile handle for bioconjugation strategies. Its halogen atoms serve as convenient sites for palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening. Recent work published in ACS Chemical Biology demonstrated the successful incorporation of this scaffold into PROTAC (proteolysis targeting chimera) molecules targeting oncogenic proteins.

The compound's safety profile and pharmacokinetic properties have been the subject of recent preclinical investigations. While initial studies indicate good metabolic stability, researchers have noted that the presence of both bromine and chlorine atoms may influence its distribution and elimination patterns. Current efforts are focused on developing prodrug strategies to optimize the bioavailability of derivatives based on this core structure.

Looking forward, 3-(3-Bromophenyl)-6-chloropyridazine represents a promising starting point for the development of novel therapeutic agents across multiple disease areas. Its synthetic accessibility, combined with its demonstrated biological relevance, positions it as a valuable tool for medicinal chemistry programs. Future research directions likely include exploration of its applications in targeted protein degradation, allosteric modulation, and as a fluorescent probe for biological imaging.